3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-ethyl-5-tricyclo(3.3.1.1(sup 3,7))dec-1-yl-

• CAS RN: 139158-25-1
• Molecular Formula: C14H21N3S
• Molecular Weight: 263.4 g/mol
• IUPAC Name: 3-(1-adamantyl)-4-ethyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C14H21N3S/c1-2-17-12(15-16-13(17)18)14-6-9-3-10(7-14)5-11(4-9)8-14/h9-11H,2-8H2,1H3,(H,16,18)
• InChI Key: ZVCRUHHERRHVBC-UHFFFAOYSA-N
• Isomeric SMILES: CCN1C(=NN=C1S)C23CC4CC(C2)CC(C4)C3
• SMILES: CCN1C(=NNC1=S)C23CC4CC(C2)CC(C4)C3
• synonyms: 2,4-Dihydro-4-ethyl-5-tricyclo(3.3.1.1(sup 3,7))dec-1-yl-3H-1,2,4-tria zole-3-thione

Description

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-ethyl-5-tricyclo(3.3.1.1(sup 3,7))dec-1-yl- is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. 3.1.1(sup 3,7))dec-1-yl-.

Mechanism of Action

The mechanism of action of 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-ethyl-5-tricyclo(3.3.1.1(sup 3,7))dec-1-yl- is not fully understood. However, studies have shown that the compound exhibits its biological activity through various mechanisms, including inhibition of enzymes, induction of apoptosis, and modulation of cellular signaling pathways.
Biochemical and Physiological Effects
Studies have shown that 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-ethyl-5-tricyclo(3.3.1.1(sup 3,7))dec-1-yl- exhibits various biochemical and physiological effects, including anti-cancer, anti-inflammatory, and anti-microbial effects. The compound has also been shown to have antioxidant properties and to modulate cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-ethyl-5-tricyclo(3.3.1.1(sup 3,7))dec-1-yl- for lab experiments is its versatility and potential applications in various fields. However, one of the limitations of the compound is its low solubility in water, which can make it challenging to work with in aqueous environments.

Future Directions

There are several future directions for research on 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-ethyl-5-tricyclo(3.3.1.1(sup 3,7))dec-1-yl-. One potential area of research is the development of more efficient synthesis methods for the compound. Another potential area of research is the investigation of the compound's potential as a plant growth regulator and pesticide. Additionally, further studies are needed to fully understand the compound's mechanism of action and to identify its potential applications in various fields.

Synthesis Methods

The synthesis of 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-ethyl-5-tricyclo(3.3.1.1(sup 3,7))dec-1-yl- can be achieved through various methods, including the reaction of 4-ethylcyclohexanone with thiosemicarbazide, followed by cyclization with hydrazine hydrate. The reaction yields a white crystalline solid that can be further purified through recrystallization.

Scientific Research Applications

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-ethyl-5-tricyclo(3.3.1.1(sup 3,7))dec-1-yl- has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, the compound has been investigated for its potential as an anti-cancer agent, anti-inflammatory agent, and anti-microbial agent. In material science, the compound has been studied for its applications in the synthesis of polymers and as a corrosion inhibitor. In agriculture, the compound has been investigated for its potential as a plant growth regulator and pesticide.